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Compound of Interest

Compound Name: Glomeratose A

Cat. No.: B10818192 Get Quote

Glomeratose A: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Glomeratose A is a naturally occurring phenylpropanoid glycoside. While its specific biological

activities and mechanisms of action remain largely unexplored in publicly accessible literature,

its chemical structure suggests potential relevance in various fields of biomedical research.

This document provides a summary of the currently available technical information on

Glomeratose A.

Chemical Structure and Properties
Glomeratose A is characterized by a complex glycosidic linkage between a phenylpropanoid

moiety and a disaccharide. The systematic IUPAC name for Glomeratose A is

((2S,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)-2-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl)oxyoxolan-3-yl) (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate.

Table 1: Physicochemical Properties of Glomeratose A
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Property Value Source

CAS Number 202471-84-9 Sigma-Aldrich[1][2]

Linear Formula C₂₄H₃₄O₁₅ Sigma-Aldrich[1]

Molecular Weight 562.52 g/mol Calculated
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Source
Initial reports suggest that Glomeratose A was isolated from the fungus Gloeophyllum

sepiarium. This fungus is a wood-decaying basidiomycete commonly found on conifers.

Extracts of Gloeophyllum sepiarium have been noted for their antioxidant and other biological

activities, though specific contributions of Glomeratose A to these effects have not been

detailed.

Experimental Data
Detailed experimental protocols for the isolation and characterization of Glomeratose A are

not readily available in the public domain. However, based on the analysis of similar

phenylpropanoid glycosides, the following techniques were likely employed.

Probable Isolation and Purification Workflow
The isolation of Glomeratose A from its natural source would typically involve a multi-step

process.

Extraction & Partitioning Chromatographic Purification

Fungal Biomass (Gloeophyllum sepiarium) Solvent Extraction (e.g., Methanol/Ethanol) Crude Extract Liquid-Liquid Partitioning Column Chromatography (e.g., Silica Gel)Fractionation Further Fractionation Preparative HPLC Pure Glomeratose A
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Caption: Probable workflow for the isolation of Glomeratose A.

Structure Elucidation
The chemical structure of Glomeratose A was likely determined using a combination of

spectroscopic techniques.

Spectroscopic Analysis

NMR Spectroscopy (1H, 13C, COSY, HMBC, HSQC)

Glomeratose A Structure

Mass Spectrometry (e.g., HR-ESI-MS) Infrared Spectroscopy UV-Vis Spectroscopy

Click to download full resolution via product page

Caption: Spectroscopic methods for structure elucidation.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific data in peer-reviewed literature regarding the biological

activity and associated signaling pathways of purified Glomeratose A. Phenylpropanoids as a

class are known to exhibit a wide range of biological effects, including antioxidant, anti-

inflammatory, and antimicrobial activities. Future research is necessary to determine if

Glomeratose A shares these properties and to elucidate its specific molecular targets and

mechanisms of action.

Conclusion
Glomeratose A is a complex phenylpropanoid glycoside with a defined chemical structure.

However, a comprehensive understanding of its physicochemical properties, biological

activities, and therapeutic potential is hampered by the limited availability of published

research. Further investigation into this natural product is warranted to explore its potential
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applications in drug discovery and development. Researchers interested in this compound are

encouraged to perform their own isolation and characterization or to seek out the primary

literature that may exist in less accessible databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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